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Compound of Interest

Compound Name: Selcopintide

Cat. No.: B10855203

Introduction

Selcopintide, also known as Cpne7-DP, is a synthetic 10-amino acid peptide derived from the
human Copine 7 (CPNE7) protein.[1][2][3] This peptide corresponds to the 344-353 fragment of
the hCPNE?7 protein and has the amino acid sequence Lys-Tyr-Lys-GIn-Lys-Arg-Arg-Ser-Tyr-
Lys (KYKQKRRSYK).[2][3] Selcopintide has garnered significant interest in the field of
regenerative dentistry due to its demonstrated ability to promote dentin regeneration. In vitro
and in vivo studies have shown that Selcopintide can penetrate odontoblastic cells and
upregulate key odontoblast marker genes, such as dentin sialophosphoprotein (DSPP) and
Nestin. This activity mimics the effects of the full-length CPNE7 protein, leading to the
formation of true dentin and the occlusion of dentinal tubules. These application notes provide
a detailed protocol for the proper dissolution and handling of Selcopintide for use in in vitro
cell culture experiments.

Physicochemical Properties and Data

Selcopintide is typically supplied as a lyophilized powder, often as an acetate salt to improve
water solubility and stability. The following table summarizes key quantitative data for
Selcopintide acetate.
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Property Value Reference
Synonyms Cpne7-DP, Cpne7-DP acetate
Molecular Formula C64H109N21017
Molecular Weight ~1444.7 g/mol
Amino Acid Sequence KYKQKRRSYK
CAS Number 2130912-34-2
Appearance Lyophilized white powder Assumed
) >98% (as determined by
Purity Assumed
HPLC)
- 100 mg/mL in sterile water
Solubility ) o
(may require sonication)
Storage (Lyophilized) -20°C to -80°C
) -20°C (short-term), -80°C
Storage (Stock Solution) Assumed

(long-term)

Experimental Protocols

1. Reconstitution of Lyophilized Selcopintide to Create a Stock Solution

This protocol describes the preparation of a 10 mM Selcopintide stock solution.

Materials:

Vortex mixer

Selcopintide acetate (lyophilized powder)

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Sterile, nuclease-free water or sterile phosphate-buffered saline (PBS)
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» Ultrasonic water bath (optional, but recommended)
o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Procedure:

o Pre-equilibration: Before opening, allow the vial of lyophilized Selcopintide to equilibrate to
room temperature for at least 20 minutes. This prevents condensation from forming inside
the vial, which can affect the stability of the peptide.

« Initial Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is
collected at the bottom.

e Solvent Addition: Based on the molecular weight of Selcopintide acetate (~1444.7 g/mol ),
calculate the volume of solvent required to achieve the desired stock concentration.

o Calculation for a 10 mM Stock Solution from 1 mg of Peptide:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molar Concentration (mol/L)

Volume (L) = (0.001 g/ 1444.7 g/mol ) / 0.010 mol/L

Volume (L) = 0.00006922 L

Volume (uL) = 69.22 uL
o Carefully add 69.22 uL of sterile water or PBS to the vial containing 1 mg of Selcopintide.

 Dissolution: Gently vortex the vial to mix. For complete dissolution, sonication in an
ultrasonic water bath for a few minutes may be necessary, as recommended for achieving
high concentrations. Visually inspect the solution to ensure there are no visible particulates.

» Aliquoting and Storage: Aliquot the stock solution into sterile, low-protein binding
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term use (up to one month) or at -80°C for long-term storage (up to six months).

2. Preparation of Working Solutions for Cell Culture
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This protocol describes the dilution of the 10 mM stock solution to a working concentration for
treating cells. Selcopintide has been shown to be effective in vitro at concentrations of 1
pg/mL and 10 pg/mL.

Materials:

10 mM Selcopintide stock solution

Complete cell culture medium appropriate for the cell line being used (e.g., DMEM with 10%
FBS)

Sterile microcentrifuge tubes or conical tubes

Calibrated micropipettes and sterile tips
Procedure:
e Thawing Stock Solution: Thaw an aliquot of the 10 mM Selcopintide stock solution on ice.

o Calculating Dilution: Determine the volume of stock solution needed to achieve the desired
final concentration in your cell culture medium.

o Example for a 10 pg/mL Working Solution:
» First, convert the stock concentration from molarity to mg/mL.:
= 10 mM = 0.010 mol/L
= 0.010 mol/L * 1444.7 g/mol = 14.447 g/L = 14.447 mg/mL

s Use the M1V1 = M2V2 formula:

(14.447 mg/mL) * V1 = (0.010 mg/mL) * V2

If you need 1 mL (1000 uL) of working solution (V2):

V1 = (0.010 mg/mL * 1000 pL) / 14.447 mg/mL

V1 =0.69 pL
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» Serial Dilution (Recommended): To ensure accuracy, it is recommended to perform a serial
dilution.

o Step A (Intermediate Dilution): Prepare a 100X intermediate dilution. For example, add 10
pL of the 10 mM stock solution to 990 uL of complete cell culture medium. This will result
in a 100 uM intermediate stock.

o Step B (Final Working Solution): Add the intermediate stock to your culture vessel. For
example, to achieve a final concentration of 10 pg/mL (which is approximately 6.9 uM),
you would add a specific volume of your intermediate stock to the final volume of media in
your well or flask.

o Application to Cells: Add the appropriate volume of the final working solution to your cell
culture plates. Ensure even mixing by gently swirling the plates.

¢ Incubation: Incubate the cells under their standard culture conditions (e.g., 37°C, 5% CO2)
for the desired experimental duration.

Visualizations

Diagram 1: Selcopintide Dissolution and Application Workflow
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Caption: Workflow for preparing Selcopintide solutions.
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Diagram 2: Proposed Signaling Pathway of Selcopintide in Odontoblasts
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Caption: Selcopintide's mechanism in promoting dentinogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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